Cas no 450399-92-5 (5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline)

5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline is a heterocyclic aromatic compound featuring a chloro-substituted aniline core linked to a 1,2,4-triazole moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro) and electron-donating (amino) groups enhances its versatility in electrophilic and nucleophilic substitution reactions. The 1,2,4-triazole ring contributes to stability and potential bioactivity, often utilized in the development of antifungal and antimicrobial agents. Its well-defined molecular architecture ensures consistent performance in complex organic transformations, while its high purity and solubility in common organic solvents facilitate efficient downstream processing. Suitable for research and industrial applications requiring precise functionalization.
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline structure
450399-92-5 structure
Product Name:5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline
CAS No:450399-92-5
MF:C8H7ClN4
MW:194.620979547501
MDL:MFCD04971015
CID:1086404
PubChem ID:329775247
Update Time:2025-05-28

5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline
    • 5-chloro-2-(1,2,4-triazol-1-yl)aniline
    • 5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline(SALTDATA: FREE)
    • AT12232
    • MFCD04971015
    • Z56347452
    • 450399-92-5
    • BBL013097
    • 5-CHLORO-2-[1,2,4]TRIAZOL-1-YL-PHENYLAMINE
    • CS-0308043
    • DTXSID50407585
    • STK349826
    • EN300-10587
    • DA-18671
    • AKOS000117610
    • 5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline, AldrichCPR
    • SCHEMBL7435397
    • VS-03662
    • MDL： MFCD04971015
    • Inchi： 1S/C8H7ClN4/c9-6-1-2-8(7(10)3-6)13-5-11-4-12-13/h1-5H,10H2
    • InChI Key： HJSKDFBSZMCRAJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=C(C=1)N)N1C=NC=N1

Computed Properties

  • Exact Mass: 194.03600
  • Monoisotopic Mass: 194.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • PSA: 56.73000
  • LogP: 2.08410

5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319-H413
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36-53
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449037872-5g
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline
 450399-92-5 95%
5g
 $677.16 2023-09-01
TRC
B428778-100mg
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline
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100mg
 $ 50.00 2022-06-07
TRC
B428778-500mg
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline
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500mg
 $ 70.00 2022-06-07
TRC
B428778-1g
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline
 450399-92-5
1g
 $ 115.00 2022-06-07
Chemenu
CM281695-1g
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline
 450399-92-5 95%
1g
 $87 2024-07-16
abcr
AB217024-1 g
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline, 95%; .
 450399-92-5 95%
1g
 €128.10 2023-03-08
abcr
AB217024-5 g
5-Chloro-2-(1H-1,2,4-triazol-1-yl)aniline, 95%; .
 450399-92-5 95%
5g
 €365.50 2023-03-08
eNovation Chemicals LLC
Y1237523-5g
5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)ANILINE
 450399-92-5 95%
5g
 $355 2023-05-17
Enamine
EN300-10587-0.05g
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline
 450399-92-5 95%
0.05g
 $19.0 2023-10-28
Enamine
EN300-10587-0.1g
5-chloro-2-(1H-1,2,4-triazol-1-yl)aniline
 450399-92-5 95%
0.1g
 $27.0 2023-10-28

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